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Compound of Interest

Compound Name: Titanium tetraethoxide

Cat. No.: B144783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of the

titanium tetraethoxide tetramer, a compound of significant interest in materials science and

catalysis. This document details its structural parameters, experimental protocols for its

characterization, and a visualization of its molecular assembly.

Core Molecular Structure
Titanium(IV) ethoxide, with the empirical formula Ti(OC₂H₅)₄, exists predominantly as a

tetrameric cluster in the solid state, with the molecular formula Ti₄(OCH₂CH₃)₁₆[1]. The central

core of the molecule consists of four titanium atoms and sixteen oxygen atoms, forming a

complex arrangement where each titanium atom is octahedrally coordinated. This coordination

is achieved through a combination of terminal and bridging ethoxide ligands.

The structure is comprised of four edge-sharing TiO₆ octahedra. The ethoxide ligands can be

categorized into three distinct types based on their coordination to the titanium centers:

Terminal ethoxides: Bonded to a single titanium atom.

Doubly bridging ethoxides: Bridging two titanium atoms.

Triply bridging ethoxides: Bridging three titanium atoms.
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This arrangement results in a compact and stable molecular structure. While a definitive crystal

structure for the tetraethoxide has not been extensively reported, the closely related titanium

tetramethoxide, Ti₄(OCH₃)₁₆, has been well-characterized and serves as an excellent structural

analogue[2]. The Ti-O bond lengths in such structures typically vary depending on the nature of

the bridging, with terminal bonds being shorter and bridging bonds being longer.

Data Presentation
The following table summarizes the key structural parameters for the analogous titanium

tetramethoxide tetramer, providing a strong indication of the expected values for the

tetraethoxide derivative.

Parameter Value

Crystal System Triclinic

Space Group P-1

Ti-O Bond Lengths (Terminal) ~1.80 Å

Ti-O Bond Lengths (Doubly Bridging) 1.98 - 2.11 Å

Ti-O Bond Lengths (Triply Bridging) 2.19 - 2.23 Å

Ti-Ti Distances 3.01 - 3.32 Å

Coordination Geometry of Ti Distorted Octahedral

Data derived from the crystal structure of titanium tetramethoxide.

Experimental Protocols
Synthesis of Crystalline Titanium Tetraethoxide
The synthesis of titanium tetraethoxide is typically achieved through the reaction of titanium

tetrachloride (TiCl₄) with absolute ethanol in the presence of a base, such as triethylamine, to

neutralize the hydrochloric acid byproduct[1].

Materials:
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Titanium tetrachloride (TiCl₄)

Absolute ethanol (EtOH)

Triethylamine (Et₃N)

Anhydrous non-polar solvent (e.g., hexane or toluene)

Inert atmosphere (Nitrogen or Argon)

Procedure:

A solution of titanium tetrachloride in the anhydrous solvent is prepared in a multi-necked

flask under an inert atmosphere and cooled in an ice bath.

A stoichiometric amount of absolute ethanol and triethylamine, dissolved in the same

solvent, is added dropwise to the cooled TiCl₄ solution with vigorous stirring.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and may be refluxed to ensure the reaction proceeds to completion.

The precipitated triethylamine hydrochloride is removed by filtration under an inert

atmosphere.

The solvent is removed from the filtrate via distillation under reduced pressure.

The crude titanium tetraethoxide can be purified by vacuum distillation to yield a colorless

liquid which solidifies upon cooling. Crystalline material suitable for X-ray diffraction can be

obtained by slow crystallization from a concentrated solution in a non-polar solvent at low

temperature.

X-ray Crystallography
Single-crystal X-ray diffraction is the definitive method for determining the precise molecular

structure of the tetramer.

Methodology:
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A suitable single crystal of titanium tetraethoxide is mounted on a goniometer.

The crystal is cooled to a low temperature (typically 100-150 K) to minimize thermal

vibrations.

X-ray diffraction data are collected using a diffractometer equipped with a monochromatic X-

ray source (e.g., Mo Kα or Cu Kα).

The collected diffraction data are processed to determine the unit cell parameters and space

group.

The crystal structure is solved using direct methods or Patterson methods and refined to

obtain the final atomic coordinates, bond lengths, and bond angles.

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing the

structure of titanium tetraethoxide in solution.

¹H NMR Spectroscopy:

Sample Preparation: A solution of titanium tetraethoxide is prepared in a dry, deuterated

solvent (e.g., C₆D₆ or CDCl₃) under an inert atmosphere.

Data Acquisition: A ¹H NMR spectrum is acquired. The spectrum of the monomeric species

would show a simple quartet for the methylene protons (-OCH₂-) and a triplet for the methyl

protons (-CH₃). In the tetrameric form, the presence of different ethoxide environments

(terminal and bridging) can lead to more complex spectra, although rapid exchange in

solution at room temperature may result in averaged signals[1]. Low-temperature NMR

studies can help to resolve the signals from the distinct ethoxide groups.

¹³C NMR Spectroscopy:

Sample Preparation: Similar to ¹H NMR, a solution is prepared in a deuterated solvent.

Data Acquisition: A ¹³C NMR spectrum will show distinct signals for the methylene and

methyl carbons. The chemical shifts will be indicative of the electronic environment of the

ethoxide ligands.
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Mass Spectrometry
Electrospray Ionization Mass Spectrometry (ESI-MS) can be used to study the oligomeric

nature of titanium tetraethoxide in solution.

Methodology:

A dilute solution of titanium tetraethoxide is prepared in a dry solvent such as ethanol[3].

To enhance ionization, a small amount of an electrolyte like sodium ethoxide can be

added[3].

The solution is introduced into the ESI source where ions are generated.

The mass-to-charge ratio of the ions is analyzed. The detection of ions corresponding to the

tetramer and its fragments can confirm the oligomeric structure[3]. Fragmentation can be

induced to study the stability of the cluster.

Mandatory Visualization
The following diagram illustrates the logical assembly of four titanium tetraethoxide
monomers into the tetrameric core structure, highlighting the different types of ethoxide ligands.
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Caption: Assembly of titanium tetraethoxide monomers into the tetrameric structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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